Cas no 1890127-38-4 (5-(3-Bromophenoxy)pyrimidin-2-ol)
1890127-38-4 structure
Product Name:5-(3-Bromophenoxy)pyrimidin-2-ol
CAS No:1890127-38-4
MF:C10H7BrN2O2
MW:267.078781366348
CID:5739246
PubChem ID:115049612
Update Time:2023-11-10
5-(3-Bromophenoxy)pyrimidin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1890127-38-4
- 5-(3-Bromophenoxy)pyrimidin-2-ol
- EN300-1599859
- 2(1H)-Pyrimidinone, 5-(3-bromophenoxy)-
-
- Inchi: 1S/C10H7BrN2O2/c11-7-2-1-3-8(4-7)15-9-5-12-10(14)13-6-9/h1-6H,(H,12,13,14)
- InChI Key: NFJMRGMEQNZZOQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)OC1C=NC(NC=1)=O
Computed Properties
- Exact Mass: 265.96909g/mol
- Monoisotopic Mass: 265.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1?+-.0.1 g/cm3(Predicted)
- pka: 8.03±0.10(Predicted)
5-(3-Bromophenoxy)pyrimidin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599859-0.05g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-0.1g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-0.25g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-0.5g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-1.0g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-2.5g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-5.0g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-10.0g |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1599859-50mg |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1599859-100mg |
5-(3-bromophenoxy)pyrimidin-2-ol |
1890127-38-4 | 100mg |
$640.0 | 2023-09-23 |
5-(3-Bromophenoxy)pyrimidin-2-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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